Corticosterone sulfate

• IUPAC Name: [2-[(8S,9S,10R,11S,13S,14S,17S)-11-hydroxy-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] hydrogen sulfate
• InChI: InChI=1S/C21H30O7S/c1-20-8-7-13(22)9-12(20)3-4-14-15-5-6-16(18(24)11-28-29(25,26)27)21(15,2)10-17(23)19(14)20/h9,14-17,19,23H,3-8,10-11H2,1-2H3,(H,25,26,27)/t14-,15-,16+,17-,19+,20-,21-/m0/s1
• InChI Key: DWEMVKUDQCSHGT-HJTSIMOOSA-N
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2C(CC4(C3CCC4C(=O)COS(=O)(=O)O)C)O
• Isomeric SMILES: C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2[C@H](C[C@]4([C@H]3CC[C@@H]4C(=O)COS(=O)(=O)O)C)O
• Molecular Formula: C21H30O7S
• DSSTOX Substance ID: DTXSID60911709
• Molecular Weight: 426.5 g/mol
• CAS RN: 1105-02-8

Description

Corticosterone sulfate is a steroid hormone that is produced by the adrenal cortex in response to stress. It is a precursor to both cortisol and aldosterone and plays a crucial role in regulating the body's response to stress. Corticosterone sulfate is also involved in the regulation of immune function, metabolism, and behavior.

Mechanism Of Action

Corticosterone sulfate binds to glucocorticoid receptors in target cells, leading to the activation of various genes involved in the stress response. Corticosterone sulfate also has non-genomic effects, including the regulation of ion channels and the modulation of neurotransmitter release.

Biochemical And Physiological Effects

Corticosterone sulfate has a wide range of biochemical and physiological effects. It has been shown to increase blood glucose levels, suppress immune function, and modulate behavior. Corticosterone sulfate also plays a crucial role in the regulation of metabolism, including the breakdown of fats and proteins.

Advantages And Limitations For Lab Experiments

Corticosterone sulfate has several advantages as a research tool. It is readily available and relatively inexpensive. However, there are also limitations to its use. Corticosterone sulfate has a short half-life, which can make it difficult to study its effects over a longer period of time. It can also be difficult to control for individual differences in stress response, which can affect the results of experiments.

Future Directions

There are several future directions for research on corticosterone sulfate. One area of interest is the role of corticosterone sulfate in the development of stress-related disorders, such as depression and anxiety. Another area of interest is the use of corticosterone sulfate as a potential therapeutic target for these disorders. Additionally, there is a need for further research on the mechanisms of action of corticosterone sulfate, particularly its non-genomic effects. Finally, there is a need for more research on the limitations of corticosterone sulfate as a research tool and the development of alternative methods for studying the effects of stress on the body.

Synthesis Methods

Corticosterone sulfate is synthesized in the adrenal cortex from cholesterol through a series of enzymatic reactions. The synthesis of corticosterone sulfate is regulated by the hypothalamic-pituitary-adrenal (HPA) axis, which is activated in response to stress.

Scientific Research Applications

Corticosterone sulfate has been widely used in scientific research to study the effects of stress on the body. It has been used to investigate the role of stress in the development of various diseases, including depression, anxiety, and cardiovascular disease. Corticosterone sulfate has also been used to study the effects of stress on immune function, metabolism, and behavior.